Cas no 29777-62-6 (2-Pyrrolidinecarbonitrile,2,4,4-trimethyl-5-oxo-)

• Product Name: 2-Pyrrolidinecarbonitrile,2,4,4-trimethyl-5-oxo-
• CAS No: 29777-62-6
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 290640
• PubChem ID: 281492
• Update Time: 2025-04-19

2-Pyrrolidinecarbonitrile,2,4,4-trimethyl-5-oxo- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinecarbonitrile,2,4,4-trimethyl-5-oxo-
• 2,4,4-trimethyl-5-oxo-pyrrolidine-2-carbonitrile
• 5-Cyano-3,3,5-trimethylbutyrolacton
• AC1L5UJS
• AC1Q4QZJ
• AG-K-83005
• AR-1D2893
• CTK4G3797
• NSC134305
• 29777-62-6
• DTXSID70300009
• NSC-134305

• Inchi： 1S/C8H12N2O/c1-7(2)4-8(3,5-9)10-6(7)11/h4H2,1-3H3,(H,10,11)
• InChI Key： AQYVRESAOPMHJQ-UHFFFAOYSA-N
• SMILES： O=C1C(C)(C)CC(C#N)(C)N1

Computed Properties

• Exact Mass: 152.09506
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• PSA: 52.89